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Compound of Interest

Compound Name: Hexanitroethane

Cat. No.: B13788336

An In-Depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document serves as a summary of publicly available information regarding the
toxicological profile and safety of hexanitroethane. Due to a significant lack of comprehensive
and quantitative toxicological data in the public domain, this guide cannot provide detailed
experimental protocols, quantitative data tables, or signaling pathway diagrams as originally
requested. The information presented should be considered qualitative and used with caution.

Introduction

Hexanitroethane (HNE) is a powerful oxidizing agent and a high-energy material.[1][2] Its
primary applications are in the field of explosives and propellants. While its chemical and
explosive properties have been studied, there is a notable scarcity of detailed toxicological
information in publicly accessible literature and databases. This guide aims to consolidate the
available qualitative information on the toxicological profile and safety of hexanitroethane.

Physicochemical Properties

A summary of the basic physicochemical properties of hexanitroethane is provided in Table 1.

Table 1: Physicochemical Properties of Hexanitroethane
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Property Value Reference(s)
Chemical Formula C2Ne0O12 [2]
Molecular Weight 300.05 g/mol [2]
Appearance Colorless crystalline solid [1]
Melting Point 147 °C [1]
Vapor Pressure 0.8 millibar at 30 °C [1]

Toxicological Profile

The available toxicological data for hexanitroethane is largely qualitative and anecdotal. No
specific quantitative data from standardized toxicological studies, such as LD50 (median lethal
dose), were found in the comprehensive search of scientific literature and government/military
databases.

Acute Toxicity

Hexanitroethane is presumed to be toxic upon acute exposure, particularly through inhalation.
[1] Anecdotal reports suggest that, similar to tetranitromethane, it may cause
methemoglobinemia, a condition where the iron in hemoglobin is oxidized, reducing the blood's
ability to carry oxygen.[1] However, due to its lower vapor pressure compared to
tetranitromethane, the inhalation hazard may be less pronounced under normal conditions.[1]

Symptoms of acute exposure are not well-documented but may include irritation to the
respiratory tract and mucous membranes.[1]

Genotoxicity

No studies on the genotoxic potential of hexanitroethane were identified. Therefore, its
capacity to induce genetic mutations or chromosomal damage is unknown.

Carcinogenicity

There is no available data on the carcinogenicity of hexanitroethane from long-term animal
studies or human epidemiological data.
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Reproductive and Developmental Toxicity

No information regarding the reproductive or developmental toxicity of hexanitroethane was
found in the conducted searches.

Safety and Handling

Given the limited toxicological data, a cautious approach is warranted when handling
hexanitroethane. The primary routes of potential exposure are inhalation of dust and dermal
contact.

Personal Protective Equipment (PPE)
When handling hexanitroethane, it is recommended to use appropriate personal protective

equipment, including:

o Respiratory Protection: In environments where dust may be generated, a suitable respirator
should be worn.

o Dermal Protection: Protective gloves and clothing are essential to prevent skin contact.[1]

o Eye Protection: Safety glasses or goggles should be used to protect the eyes from dust
particles.

Engineering Controls

Work with hexanitroethane should be conducted in a well-ventilated area, preferably within a
fume hood, to minimize the potential for inhalation exposure.

Data Gaps and Future Research

The current body of knowledge on the toxicology of hexanitroethane is severely limited. To
enable a proper risk assessment and ensure the safety of personnel handling this substance,
comprehensive toxicological studies are urgently needed. Key areas for future research
include:

o Acute Toxicity: Determination of LD50 values for various routes of exposure (oral, dermal,
inhalation).
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o Genotoxicity: A battery of in vitro and in vivo genotoxicity assays to assess its mutagenic and
clastogenic potential.

» Carcinogenicity: Long-term animal bioassays to evaluate its carcinogenic potential.

» Reproductive and Developmental Toxicity: Studies to investigate its effects on fertility and
embryonic development.

e Mechanism of Action: Research to elucidate the toxicological mechanisms, including the
potential for inducing methemoglobinemia.

Conclusion

Hexanitroethane is a substance with significant data gaps in its toxicological profile. While it is
considered to be hazardous, the lack of quantitative data and detailed studies prevents a
thorough risk assessment. The information available is primarily qualitative and highlights the
need for caution during handling. Further research is critical to fully characterize the
toxicological properties of hexanitroethane and to establish appropriate safety guidelines and
occupational exposure limits.

Note on Diagrams: As no specific signaling pathways or experimental workflows for the
toxicology of hexanitroethane were found, no diagrams could be generated. The following is a
placeholder demonstrating the requested format.

Caption: A generalized logical flow of a toxicological assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Hexanitroethane: A Review of its Toxicological Profile
and Safety Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13788336#toxicological-profile-and-safety-data-of-
hexanitroethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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